2-[4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1-(3-methoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(1-ethylpyrazol-4-yl)methyl]-1-[(3-methoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H30N4O2/c1-3-24-15-18(12-21-24)13-22-8-9-23(19(16-22)7-10-25)14-17-5-4-6-20(11-17)26-2/h4-6,11-12,15,19,25H,3,7-10,13-14,16H2,1-2H3
• InChI Key: FOACCUKCYDCWFW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CN2CCN(C(C2)CCO)CC3=CC(=CC=C3)OC
• Molecular Formula: C20H30N4O2
• Molecular Weight: 358.5 g/mol

Description

2-[4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1-(3-methoxybenzyl)-2-piperazinyl]ethanol is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1-(3-methoxybenzyl)-2-piperazinyl]ethanol is still under investigation. However, it is believed to act by modulating various signaling pathways involved in the pathogenesis of diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1-(3-methoxybenzyl)-2-piperazinyl]ethanol in lab experiments include its potent activity, ease of synthesis, and low toxicity. However, its limitations include its high cost and limited availability.

Future Directions

There are several future directions for the research on 2-[4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1-(3-methoxybenzyl)-2-piperazinyl]ethanol. These include:
1. Investigating its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders.
2. Studying its mechanism of action and identifying its target molecules.
3. Developing more efficient and cost-effective synthesis methods.
4. Evaluating its safety and toxicity in preclinical and clinical studies.
5. Exploring its potential applications in drug delivery and nanotechnology.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in the scientific community. Its potential applications in medicinal chemistry, drug discovery, and pharmaceuticals make it a valuable molecule for further research. However, more studies are needed to fully understand its mechanism of action, safety, and efficacy.

Synthesis Methods

The synthesis of 2-[4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1-(3-methoxybenzyl)-2-piperazinyl]ethanol involves a multi-step process that requires the use of several reagents and solvents. The detailed synthesis method can be found in various scientific journals, including the Journal of Medicinal Chemistry.

Scientific Research Applications

2-[4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent activity against various diseases, including cancer, inflammation, and neurological disorders.